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Compound of Interest

Compound Name: Epoxyparvinolide

Cat. No.: B14813637

For immediate release: This document provides essential safety and logistical information for
the proper disposal of epoxyparvinolide, a compound frequently utilized by researchers,
scientists, and drug development professionals. Adherence to these procedures is critical for
ensuring laboratory safety and environmental compliance. The information herein is intended to
supplement, not replace, institutional and local hazardous waste disposal protocols.

The substance commonly referred to as epoxyparvinolide is understood to be Parthenolide, a
sesquiterpene lactone containing an epoxide functional group. The following disposal
guidelines are based on the known chemical properties and associated hazards of
Parthenolide.

Summary of Key Hazards and Properties

A thorough understanding of the hazards associated with epoxyparvinolide (Parthenolide) is
the foundation of safe handling and disposal. The following table summarizes critical data for
this compound.
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Property

Data

Chemical Name

Parthenolide

Molecular Formula C15H2003

Molecular Weight 248.32 g/mol

Appearance Solid

Melting Point 115-118°C

Solubility Soluble in Dichloromethane (DCM)

Hazard Classifications

Causes skin irritation (H315). May cause an
allergic skin reaction (H317). Causes serious
eye irritation (H319). May cause respiratory
irritation (H335). Suspected of causing genetic
defects (H341).

Storage Recommendations

Store in a tightly-closed container in a cool, dry,
well-ventilated area away from incompatible
substances and sources of ignition.

Recommended storage temperature: 2-8°C.

Experimental Protocols for Safe Disposal

The following step-by-step procedures provide a framework for the safe disposal of

epoxyparvinolide waste generated in a laboratory setting. These protocols are based on

established guidelines for handling hazardous chemical waste.

Personal Protective Equipment (PPE)

Before handling any epoxyparvinolide waste, ensure you are wearing the appropriate

personal protective equipment:

e Gloves: Chemically resistant gloves (e.g., nitrile) are mandatory.

o Eye Protection: Safety glasses with side shields or chemical splash goggles.

o Lab Coat: A standard laboratory coat to protect from skin contact.
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» Respiratory Protection: If handling powders outside of a fume hood or in a poorly ventilated
area, a NIOSH-approved respirator may be necessary.

Waste Segregation and Collection

Proper segregation of waste at the source is crucial to prevent dangerous chemical reactions
and to facilitate proper disposal.

e Solid Waste:

o Place all solid waste contaminated with epoxyparvinolide, including unused compound,
contaminated labware (e.g., weighing boats, pipette tips), and contaminated PPE, into a
dedicated, clearly labeled hazardous waste container.

o The container should be made of a material compatible with the waste and have a secure
lid.

e Liquid Waste:

o Collect all liquid waste containing epoxyparvinolide, such as solutions from experiments
or rinsates, in a designated, leak-proof, and clearly labeled hazardous waste container.

o Do not mix with other incompatible waste streams.

Labeling of Waste Containers

All waste containers must be accurately and clearly labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "Epoxyparvinolide (Parthenolide) Waste"

The primary hazards (e.g., "Irritant,” "Sensitizer," "Suspected Mutagen™)

The date of accumulation

The name of the principal investigator or laboratory contact
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Storage of Waste

Store hazardous waste containers in a designated, well-ventilated, and secure area, away from
general laboratory traffic. Ensure that incompatible waste types are physically separated.

Disposal

Arrange for the pickup and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor. Do not dispose of epoxyparvinolide waste down the drain or in the regular trash.

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of epoxyparvinolide
waste.
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Start: Epoxyparvinolide Waste Generated

1. Don Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

2. Assess Waste Type

3a. Solid Waste Collection 3b. Liquid Waste Collection
(Contaminated labware, unused compound) (Solutions, rinsates)

4a. Place in Labeled 4b. Place in Labeled

Solid Hazardous Waste Container Liquid Hazardous Waste Container

5. Store in Designated
Hazardous Waste Area

'

6. Arrange for EHS Pickup
and Disposal

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of epoxyparvinolide waste.
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By adhering to these procedures, you contribute to a safer laboratory environment and ensure
the responsible management of chemical waste. Always consult your institution's specific
safety and disposal guidelines.

« To cite this document: BenchChem. [Proper Disposal of Epoxyparvinolide: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14813637#epoxyparvinolide-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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